4-(2-ethylphenyl)thiophene-2-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
4-(2-ethylphenyl)thiophene-2-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NOS/c1-2-9-5-3-4-6-11(9)10-7-12(13(14)15)16-8-10/h3-8H,2H2,1H3,(H2,14,15) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZOSQMWWSLIFKV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C2=CSC(=C2)C(=O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NOS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Position and Electronic Effects
- N-(4-Ethylphenyl)-5-methylthiophene-2-carboxamide (): This analog features a 4-ethylphenyl group (vs. 2-ethylphenyl in the target compound) and a methyl substitution on the thiophene ring. The methyl group on the thiophene ring may sterically hinder interactions with target proteins .
- This compound exhibited anticancer activity via tubulin inhibition, highlighting the role of substituent electronic properties in bioactivity .
Physicochemical Properties
<sup>*</sup>LogP values calculated using ChemDraw.
Key Research Findings
- However, this may reduce crystallinity, as evidenced by the lower melting point (~150–160°C) compared to 4-substituted analogs (e.g., 164°C for N-(4-ethylphenyl)-5-methylthiophene-2-carboxamide) .
- Bioavailability Challenges: Ethylphenyl derivatives generally exhibit moderate aqueous solubility (~15–20 µg/mL), necessitating formulation strategies (e.g., nanocrystallization or prodrug design) for therapeutic use. For example, Ethyl 2-((2-ethoxy-1-(4-hydroxyphenyl)-2-oxoethyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (6o) () uses ester groups to improve solubility, a strategy applicable to the target compound .
Q & A
Basic: What synthetic methodologies are recommended for 4-(2-ethylphenyl)thiophene-2-carboxamide, and how can reaction yields be optimized?
Answer:
Synthesis typically involves multi-step reactions:
- Step 1: Introduce the ethylphenyl group to the thiophene ring via Friedel-Crafts alkylation or cross-coupling (e.g., Suzuki-Miyaura) using palladium catalysts .
- Step 2: Carboxamide formation via coupling reactions (e.g., HATU-mediated amidation) between thiophene-2-carboxylic acid derivatives and amines .
- Optimization:
Advanced: How can researchers address discrepancies in biological activity data between in vitro and in vivo models for thiophene-2-carboxamide derivatives?
Answer:
Contradictions may arise due to:
- Metabolic stability: In vivo models may reveal rapid hepatic clearance not observed in vitro. Use microsomal stability assays to predict metabolic pathways .
- Bioavailability: Poor solubility can limit in vivo efficacy. Modify substituents (e.g., introduce hydrophilic groups) or use nanoformulations .
- Case Study: In xenograft models, derivatives like N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide showed reduced tumor size, but in vitro cytotoxicity varied. Adjust dosing regimens or validate target engagement via Western blot .
Basic: What analytical techniques are critical for characterizing 4-(2-ethylphenyl)thiophene-2-carboxamide?
Answer:
- NMR Spectroscopy: Confirm regiochemistry of the ethylphenyl group (¹H/¹³C NMR) and carboxamide proton coupling patterns .
- Mass Spectrometry (HRMS): Validate molecular weight and fragmentation patterns (e.g., loss of CO from the carboxamide group) .
- X-ray Crystallography: Resolve structural ambiguities using SHELXL for refinement; prioritize high-resolution (<1.0 Å) datasets .
Advanced: What computational strategies are effective for studying target interactions of 4-(2-ethylphenyl)thiophene-2-carboxamide?
Answer:
- Molecular Docking: Use AutoDock Vina or Schrödinger Suite to predict binding modes with enzymes (e.g., kinases). Validate with mutagenesis studies .
- MD Simulations: Run 100-ns simulations in GROMACS to assess binding stability under physiological conditions .
- QSAR Modeling: Corrogate substituent effects (e.g., ethyl vs. methoxy groups) on IC₅₀ values using Hammett parameters .
Basic: What stability precautions are essential for handling 4-(2-ethylphenyl)thiophene-2-carboxamide?
Answer:
- Storage: Keep under inert gas (N₂/Ar) at –20°C to prevent hydrolysis of the carboxamide group .
- Incompatibilities: Avoid strong acids/bases; degradation releases CO/CO₂ and sulfur oxides .
- Ventilation: Use fume hoods during synthesis; monitor airborne particulates via HEPA filters .
Advanced: How can crystallographic data refine the structural understanding of thiophene-2-carboxamide derivatives?
Answer:
- SHELX Workflow:
- Data Collection: Use synchrotron radiation (λ = 0.7–1.0 Å) for small crystals (<0.1 mm³) .
- Refinement: Apply SHELXL’s TWIN/BASF commands for twinned crystals; refine anisotropic displacement parameters .
- Validation: Check R-factor convergence (<5% Δ between R₁ and wR₂) and Hirshfeld surfaces for intermolecular interactions .
Advanced: How can pharmacokinetic challenges be mitigated for thiophene-2-carboxamide derivatives?
Answer:
- Prodrug Design: Mask the carboxamide as an ester to enhance absorption; hydrolyze in vivo .
- CYP Inhibition: Co-administer CYP3A4 inhibitors (e.g., ketoconazole) to reduce clearance .
- Formulation: Use liposomal encapsulation to improve plasma half-life and tissue targeting .
Basic: What are the key steps in validating enzyme inhibition mechanisms for this compound?
Answer:
- Kinetic Assays: Perform Michaelis-Menten analysis with varying substrate concentrations to determine inhibition type (competitive/non-competitive) .
- IC₅₀ Determination: Use fluorescence-based assays (e.g., ATPase activity for kinases) with triplicate measurements .
- Control Experiments: Test against off-target enzymes (e.g., P450 isoforms) to confirm specificity .
Advanced: How can researchers resolve spectral overlaps in NMR characterization?
Answer:
- 2D NMR Techniques: Utilize HSQC to assign ¹H-¹³C correlations and NOESY for spatial proximity analysis .
- Solvent Screening: Switch from CDCl₃ to DMSO-d₆ to resolve aromatic proton splitting .
- Dynamic NMR: Conduct variable-temperature experiments to identify rotameric forms of the carboxamide .
Advanced: What strategies optimize the ecological safety profile of thiophene-2-carboxamide derivatives?
Answer:
- Biodegradation Studies: Use OECD 301F assays to assess mineralization rates; prioritize derivatives with >60% degradation in 28 days .
- Ecotoxicology: Test acute toxicity in Daphnia magna (LC₅₀ > 10 mg/L) and algal growth inhibition .
- Green Chemistry: Replace halogenated solvents with cyclopentyl methyl ether (CPME) in synthesis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
